1-(2-Bromoethyl)-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(2-bromoethyl)benzotriazole
• InChI: InChI=1S/C8H8BrN3/c9-5-6-12-8-4-2-1-3-7(8)10-11-12/h1-4H,5-6H2
• InChI Key: PTYVNIAAGXTKBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCBr
• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol

Description

1-(2-Bromoethyl)-1H-1,2,3-benzotriazole likely belongs to the class of organic compounds known as benzotriazoles, which are aromatic heterocyclic compounds containing a benzene fused to a triazole ring.

Synthesis Analysis

The synthesis of similar compounds often involves reactions between appropriate precursors under controlled conditions. For instance, 1-(2-Bromoethyl)naphthalene can be obtained from the reaction between 1-(2-hydroxyethyl)naphthalene and phosphorus tribromide.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can vary widely depending on the specific conditions and reactants used.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its specific structure. For instance, similar compounds like 1-(2-Bromoethyl)pyrrolidine are liquids at room temperature.

Mechanism of Action

The mechanism of action of such a compound would depend on its specific chemical structure and the context in which it is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions in the study of such compounds could involve exploring their potential applications in various fields, including organic synthesis, materials science, and medical research.